3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol

• IUPAC Name: 3-(spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol
• InChI: InChI=1S/C15H19NO2/c17-11-4-1-3-10(9-11)16-13-12-5-8-18-14(12)15(13)6-2-7-15/h1,3-4,9,12-14,16-17H,2,5-8H2
• InChI Key: GXSAMNBVLABXQA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(C3C2OCC3)NC4=CC(=CC=C4)O
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol

Description

3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol, also known as CX546, is a synthetic compound that has gained significant attention in scientific research due to its potential as a cognitive enhancer.

Mechanism of Action

3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol acts as a positive allosteric modulator of the AMPA receptor, which is a type of ionotropic glutamate receptor that plays a crucial role in synaptic plasticity and memory formation. By enhancing the activity of the AMPA receptor, 3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol can improve cognitive function and memory.
Biochemical and Physiological Effects:
Studies have shown that 3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol can enhance long-term potentiation (LTP), which is a process that strengthens the connections between neurons in the brain. This enhancement of LTP is thought to underlie the cognitive-enhancing effects of 3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol. Additionally, 3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol has been shown to increase the release of acetylcholine, a neurotransmitter that is involved in learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of 3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol is its high potency and selectivity for the AMPA receptor, which makes it a valuable tool for studying the role of this receptor in cognitive function. However, one limitation is that 3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol is not orally bioavailable, which means that it must be administered via injection or infusion.

Future Directions

There are several potential future directions for research on 3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol. One area of interest is the development of more potent and selective AMPA receptor modulators that can be administered orally. Another area of interest is the investigation of 3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol's potential as a treatment for other neurological disorders, such as depression and anxiety. Additionally, further research is needed to fully understand the long-term effects of 3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol on cognitive function and brain health.

Synthesis Methods

The synthesis of 3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol involves the reaction of spirocyclic oxetane with aminophenol in the presence of a catalyst. The resulting compound has been shown to exhibit high potency and selectivity for the AMPA receptor.

Scientific Research Applications

3-(Spiro[2-oxabicyclo[3.2.0]heptane-7,1'-cyclobutane]-6-ylamino)phenol has been extensively studied for its potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been investigated for its potential use in enhancing memory and learning in healthy individuals.